Cas no 2228673-61-6 (methyl2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine
• CAS No: 2228673-61-6
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5835368
• PubChem ID: 165626966
• Update Time: 2025-07-17

methyl2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine
• EN300-1786254
• 2228673-61-6
• methyl[2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-yl]amine

• Inchi： 1S/C9H17N3/c1-9(2,10-3)5-8-6-12(4)7-11-8/h6-7,10H,5H2,1-4H3
• InChI Key： UXQFLWBUXAZWJV-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1=CN(C)C=N1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Additional information on methyl2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine

Comprehensive Overview of Methyl 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine (CAS No. 2228673-61-6)

Methyl 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine (CAS No. 2228673-61-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This compound, characterized by its imidazole and amine functional groups, is often explored for its role in drug discovery and development. Researchers are particularly interested in its potential as a bioactive intermediate, which could pave the way for novel therapeutics targeting various diseases.

The molecular structure of methyl 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine includes a 1-methyl-1H-imidazole moiety, a heterocyclic ring known for its presence in many biologically active molecules. This feature makes the compound a valuable candidate for studies involving enzyme inhibition and receptor modulation. In the context of current trends, the compound aligns with the growing demand for small-molecule therapeutics and precision medicine, which are hot topics in the pharmaceutical industry.

One of the most frequently searched questions related to this compound is: "What are the potential applications of methyl 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine in drug development?" The answer lies in its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are critical in signal transduction pathways. Its lipophilic nature and moderate solubility also make it a promising candidate for oral drug formulations.

Another area of interest is the compound's synthetic accessibility. Researchers often inquire about "efficient synthesis routes for CAS No. 2228673-61-6", as streamlined production methods are essential for scaling up laboratory findings to industrial applications. Recent advancements in green chemistry and catalytic processes have opened new avenues for optimizing the synthesis of such compounds, reducing environmental impact while maintaining high yields.

In the realm of computational chemistry, methyl 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine has been the subject of molecular docking studies and quantitative structure-activity relationship (QSAR) analyses. These computational approaches help predict the compound's binding affinity and selectivity, saving time and resources in early-stage drug discovery. This aligns with the increasing reliance on artificial intelligence (AI) and machine learning in pharmaceutical research.

The compound's stability under various conditions is another topic of discussion. Questions like "How stable is CAS No. 2228673-61-6 in aqueous solutions?" are common among researchers. Studies indicate that the compound exhibits reasonable stability in neutral pH environments, but its degradation profile under acidic or alkaline conditions warrants further investigation. This information is crucial for formulating drug delivery systems and ensuring shelf-life longevity.

From a regulatory perspective, methyl 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine is not classified as a hazardous material, making it easier to handle in laboratory settings. However, standard safety protocols, such as the use of personal protective equipment (PPE) and proper ventilation, should always be followed. This aspect is particularly relevant given the increasing emphasis on laboratory safety and sustainable practices in scientific research.

In summary, methyl 2-methyl-1-(1-methyl-1H-imidazol-4-yl)propan-2-ylamine (CAS No. 2228673-61-6) represents a versatile and promising compound in the field of medicinal chemistry. Its structural features, potential applications, and alignment with current research trends make it a subject of ongoing exploration. As the scientific community continues to uncover its full potential, this compound may play a pivotal role in the development of next-generation therapeutics.